4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(4-fluoro-3-methoxycarbonylphenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C15H10FNO6/c1-23-15(20)11-6-8(3-5-12(11)16)9-2-4-10(14(18)19)13(7-9)17(21)22/h2-7H,1H3,(H,18,19)
• InChI Key: SVKQWMATCFAILI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])F
• Molecular Formula: C15H10FNO6
• DSSTOX Substance ID: DTXSID00691573
• Molecular Weight: 319.24 g/mol
• CAS RN: 1262010-44-5

Description

4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95% (4-FMN), is a synthetic compound with a wide range of applications in the field of scientific research. It is a white, crystalline solid with a molecular weight of 298.2 g/mol and a melting point of 157-159°C. 4-FMN is a fluorinated derivative of 2-nitrobenzoic acid, and is commonly used as a reagent in organic synthesis. It is also used in the synthesis of various organic compounds, such as heterocyclic compounds, pyridines, and quinolines.

Mechanism of Action

4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95% is an acid-catalyzed reaction intermediate in the synthesis of various organic compounds. It is also used as an oxidizing agent in the synthesis of heterocyclic compounds, such as pyridines and quinolines. In addition, 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95% can be used as a reagent for the synthesis of new drug delivery systems.
Biochemical and Physiological Effects
4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95% has been used in a variety of studies to investigate the biochemical and physiological effects of various compounds. It has been used to study the effects of various drugs on the human body, as well as to investigate the effects of environmental pollutants on human health. It has also been used to study the effects of various compounds on the immune system, as well as to investigate the effects of various drugs on the central nervous system.

Advantages and Limitations for Lab Experiments

4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95% is a versatile reagent that can be used in a variety of laboratory experiments. It is relatively stable, non-toxic, and relatively inexpensive. However, it is also highly reactive, and can react with other compounds in the reaction mixture, leading to the formation of unwanted byproducts. In addition, it is volatile and can be difficult to handle, making it unsuitable for some laboratory experiments.

Future Directions

Future research on 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95% could focus on developing new synthetic methods for its synthesis, as well as exploring its potential applications in the fields of drug delivery, pharmaceuticals, and biochemistry. Additionally, further research could be conducted to explore the effects of 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95% on the human body and its potential applications in the fields of medicine and toxicology. Finally, further research could be conducted to explore the potential of 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95% as a reagent for the synthesis of new organic compounds, as well as its potential applications in the field of materials science.

Synthesis Methods

4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95% can be synthesized from 4-fluoro-3-methoxybenzoic acid and nitric acid. In this method, the 4-fluoro-3-methoxybenzoic acid is dissolved in a mixture of nitric acid and sulfuric acid, and the resulting solution is heated to a temperature of 100°C for several hours. The reaction produces the desired 4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95% product, which can then be isolated by filtration and recrystallization.

Scientific Research Applications

4-(4-Fluoro-3-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95% is a versatile reagent used in scientific research. It has been used in a variety of studies, including the synthesis of novel organic compounds, the development of new pharmaceuticals, and the study of various biochemical and physiological processes. It has also been used in the synthesis of novel heterocyclic compounds, such as pyridines and quinolines, as well as in the development of new drug delivery systems.